Long-chain fatty acids
Long-chain fatty acids are a class of organic compounds characterized by their long hydrocarbon chains, typically containing between 12 and 24 carbon atoms. These fatty acids play crucial roles in various applications across industries due to their unique properties. In the pharmaceutical sector, they serve as key components in drug formulations for conditions such as skin disorders. In cosmetics, long-chain fatty acids are valued for their emollient and moisturizing properties, enhancing product texture and reducing dryness. Additionally, these fatty acids find extensive use in the food industry as ingredients in margarine and other lipid-based products due to their stability and melting characteristics. They also contribute significantly to the formulation of detergents and cleaning agents, providing effective cleansing and lubricating action. Furthermore, in agriculture, they are used as feed additives for livestock, promoting healthier skin and coat conditions. The diverse applications of long-chain fatty acids highlight their versatility and importance in modern chemistry and industry.

Structure | Chemical Name | CAS | MF |
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10-Oxoicosanoic acid | 818-24-6 | C20H38O3 |
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6-Eicosenoic acid, (Z)- | 82683-01-0 | C20H38O2 |
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12-Octadecenoic acid, 14-hydroxy-, (12Z)- | 877672-32-7 | C18H34O3 |
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2,2,14,14-Tetramethyl-8-oxopentadecanedioic Acid-d4 | 2408132-01-2 | C19H34O5 |
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Monoheptadecanoin | 107369-13-1 | C20H42O5 |
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2-Pentenedioic acid, 2-decyl- | 97207-53-9 | C15H26O4 |
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15-Aminopentadecanoic acid | 17437-21-7 | C15H31NO2 |
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trans-2-Icosenoic acid | 2127095-72-9 | C20H38O2 |
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Heneicosanoic acid, 2-methoxy-, (R)- | 88416-43-7 | C22H44O3 |
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HENEICOSANOIC ACID, 21-HYDROXY- | 89160-04-3 | C21H42O3 |
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